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Compound of Interest

Compound Name: (R)-Flumequine

CAS No.: 215178-95-3

Cat. No.: B121472

Get Quote

Introduction: The Foundational Importance of
Solubility
Flumequine is a first-generation fluoroquinolone antibiotic that functions by inhibiting bacterial

DNA gyrase and topoisomerase II, crucial enzymes for DNA replication and transcription.[1]

While it has largely been superseded in clinical use, its distinct chemical structure continues to

make it a subject of interest in medicinal chemistry and toxicology research. For any active

pharmaceutical ingredient (API), solubility is a critical, non-negotiable physicochemical property

that governs its behavior from the moment of formulation to its ultimate bioavailability in vivo.[2]

Poor solubility can lead to low absorption, inadequate therapeutic effect, and high inter-patient

variability, making it a primary hurdle in drug development.[2]

This guide provides a comprehensive technical overview of the solubility of Flumequine. We

will delve into its core physicochemical characteristics, present known solubility data across a

range of relevant solvents, and provide a field-proven, standardized protocol for the

experimental determination of its equilibrium solubility. The insights herein are designed to

empower researchers to make informed decisions during pre-formulation, analytical method

development, and toxicological studies.
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A Note on Chirality: This guide primarily references data for Flumequine, which is often

supplied as a racemic mixture of its (R) and (S) enantiomers. Enantiomer-specific solubility

data is scarce. For achiral solvent systems, the solubility of the racemate is generally

considered representative.

Core Physicochemical Characteristics of
Flumequine
Understanding the fundamental properties of a molecule is paramount to predicting its solubility

behavior. The interplay of its molecular structure, acidity, and lipophilicity provides a causal

basis for its performance in different solvent systems.

These characteristics are summarized below. The molecule's acidic pKa is a dominant factor,

predicting a significant increase in solubility in aqueous media as the pH rises above ~6.3, due

to the deprotonation of the carboxylic acid group.[3] Conversely, its logP value suggests a

moderate lipophilicity, indicating that while it prefers organic environments over water, it is not

excessively greasy.[3][4]

Property Value Source(s)

Molecular Formula C₁₄H₁₂FNO₃ [3][5]

Molecular Weight 261.25 g/mol [3][5]

Appearance
White to off-white crystalline

powder
[4][5][6]

Melting Point 253-255 °C [3][5][7]

pKa (Acidic) 6.27 - 6.5 [3][4][8]

logP (Octanol/Water) 1.6 - 2.56 [3][4]

Flumequine Solubility Profile: A Comparative
Overview
The solubility of Flumequine has been qualitatively and quantitatively assessed in a variety of

aqueous and organic solvents. The data clearly illustrates its character as a poorly water-

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Flumequine
https://pubchem.ncbi.nlm.nih.gov/compound/Flumequine
https://sitem.herts.ac.uk/aeru/vsdb/Reports/1564.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Flumequine
https://en.wikipedia.org/wiki/Flumequine
https://pubchem.ncbi.nlm.nih.gov/compound/Flumequine
https://en.wikipedia.org/wiki/Flumequine
https://sitem.herts.ac.uk/aeru/vsdb/Reports/1564.htm
https://en.wikipedia.org/wiki/Flumequine
http://www.uspbpep.com/ep60/flumequine%201517e.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Flumequine
https://en.wikipedia.org/wiki/Flumequine
https://www.mpbio.com/us/flumequine-25-g
https://pubchem.ncbi.nlm.nih.gov/compound/Flumequine
https://sitem.herts.ac.uk/aeru/vsdb/Reports/1564.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1264632.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Flumequine
https://sitem.herts.ac.uk/aeru/vsdb/Reports/1564.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121472?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


soluble weak acid. Its solubility is exceptionally low in neutral aqueous media but increases

significantly in alkaline conditions where the molecule can form a more soluble salt.[3][6][7]

Organic solvents, particularly polar aprotic ones like DMSO, are effective at dissolving

Flumequine.[1]

Solvent System Classification
Value (at specified
temp.)

Source(s)

Water (pH 7, 20°C) High (per source) 2190 mg/L [4]

Water Practically Insoluble - [3][5][6][7]

Dimethyl Sulfoxide

(DMSO)
Soluble

7.69 mg/mL (29.44

mM)
[1]

Dilute Alkaline

Solutions
Freely Soluble - [3][6]

1M Ammonium

Hydroxide
Soluble 50 mg/mL [7][8]

Methylene Chloride Sparingly Soluble - [6]

Acetone Sparingly Soluble - [6]

Ethanol (96%) Slightly Soluble - [6]

Methanol Very Slightly Soluble - [6]

Chloroform Slightly Soluble - [7]

Benzene Insoluble - [7]

Note: The term "High" solubility for water at pH 7 from one source appears inconsistent with

multiple other sources describing it as "practically insoluble."[3][4][5][6][7] This highlights the

critical importance of standardized experimental determination.

Standardized Protocol for Equilibrium Solubility
Determination
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To ensure data is reliable, reproducible, and accurately reflects the true thermodynamic limit of

solubility, a validated and standardized methodology is essential. While various methods exist,

the Shake-Flask Method remains the universally accepted gold standard for determining

equilibrium solubility due to its robustness and direct measurement principle.[9][10]

Pillar of Trustworthiness: The Shake-Flask Method
This method is founded on the principle of allowing a compound to achieve true

thermodynamic equilibrium between its solid state and a saturated solution. This is distinct from

kinetic solubility assays, which can often overestimate solubility due to the formation of

supersaturated solutions.[9][11] The shake-flask method provides the definitive solubility value

required for biopharmaceutical classification (BCS) and robust pre-formulation studies.[12]

Experimental Rationale & Causality
Every step in the protocol is designed to eliminate variables and ensure a self-validating

system:

Use of Excess Solid: An excess of the API is added to the solvent to guarantee that the

resulting solution is saturated. This is the fundamental requirement for measuring equilibrium

solubility.[9]

Temperature Control: Solubility is a temperature-dependent thermodynamic quantity. For

biopharmaceutical relevance, experiments are typically conducted at 37 ± 1 °C to mimic

physiological conditions.[13]

Extended Equilibration: Reaching equilibrium is not instantaneous. For poorly soluble

compounds, agitation for 24 to 48 hours is often necessary to ensure the dissolution rate has

fully ceased and the concentration is stable.[9] Shorter times risk underestimating the true

solubility.

Phase Separation: It is critical to completely separate the undissolved solid from the

saturated liquid phase before analysis. Incomplete separation is a common source of error,

leading to artificially high results. High-speed centrifugation or filtration with a chemically inert

filter (e.g., PTFE) is required.[12][14]
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Specific & Validated Analytical Method: The concentration of the dissolved API in the filtrate

must be measured using a specific, linear, and validated method, typically High-Performance

Liquid Chromatography with UV detection (HPLC-UV), to ensure accuracy.[10]

Workflow Visualization: Shake-Flask Protocol
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1. Preparation

2. Equilibration

3. Phase Separation

4. Analysis

Add excess Flumequine
to vial

Add precise volume
of solvent (e.g., buffer)

Agitate at constant
temperature (e.g., 37°C)

for 24-48 hours

Centrifuge or Filter
(e.g., 0.22 µm PTFE)

to remove solid

Extract clear
supernatant/filtrate

Dilute sample into
mobile phase

Quantify concentration
via validated HPLC-UV

Calculate Solubility
(e.g., in mg/mL)

Click to download full resolution via product page

Caption: Workflow of the Shake-Flask Method for Equilibrium Solubility.
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Step-by-Step Experimental Protocol
Preparation: To a series of glass vials, add an excess amount of solid (R)-Flumequine (e.g.,

5-10 mg). The exact mass should be sufficient to ensure undissolved solid remains at the

end of the experiment.

Solvent Addition: Add a precise volume (e.g., 2 mL) of the desired pre-heated solvent (e.g.,

pH 1.2, 4.5, 6.8 buffers; organic solvents) to each vial.

Equilibration: Seal the vials and place them in an orbital shaker or tumbling rotator set to a

constant temperature (e.g., 37 °C). Agitate for a pre-determined time (typically 24 hours for

initial screening, with samples taken at 24 and 48 hours to confirm equilibrium has been

reached).[9]

Phase Separation: Following equilibration, remove the vials and allow them to stand briefly.

Carefully withdraw the supernatant and filter it through a 0.22 µm chemically-resistant

syringe filter (e.g., PTFE) into a clean vial. The first few drops should be discarded to

saturate the filter membrane.

Sample Preparation for Analysis: Accurately dilute a known volume of the clear filtrate with a

suitable solvent (typically the HPLC mobile phase) to bring the concentration within the linear

range of the calibration curve.

Quantification: Analyze the diluted samples using a validated HPLC-UV method against a set

of known calibration standards.

Calculation: Determine the concentration in the diluted sample from the calibration curve and

multiply by the dilution factor to obtain the final equilibrium solubility, typically expressed in

mg/mL or µg/mL.

Key Factors Influencing Flumequine Solubility
The Dominant Effect of pH
For an ionizable compound like Flumequine, pH is the most critical factor governing its

aqueous solubility. Flumequine is a weak acid with a pKa of approximately 6.3.[3] At pH values

well below the pKa, the molecule exists primarily in its neutral, un-ionized form, which has very

low water solubility. As the pH of the solution approaches and exceeds the pKa, the carboxylic
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acid group deprotonates to form the carboxylate anion. This ionized form is significantly more

polar and thus more soluble in water. This relationship is fundamental to its behavior in the

gastrointestinal tract and is a key consideration for formulation.

Effect of pH on Flumequine Ionization

Low pH
(pH < pKa)

R-COOH
(Neutral Form)

High pH
(pH > pKa)

R-COO⁻

(Ionized Form)

Low Aqueous
Solubility

High Aqueous
Solubility

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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